Cas no 22664-55-7 (Metipranolol)

• Product Name: Metipranolol
• CAS No: 22664-55-7
• MF: C₁₇H₂₇NO₄
• MW: 309.400585412979
• CID: 266783
• PubChem ID: 31477
• Update Time: 2025-05-19

Metipranolol Chemical and Physical Properties

Names and Identifiers

• Phenol,4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-2,3,6-trimethyl-, 1-acetate
• [4-[2-hydroxy-3-(propan-2-ylamino)propoxy]-2,3,6-trimethylphenyl] acetate
• METIPRANOLOL
• 4-{2-hydroxy-3-[(1-methylethyl)amino]propoxy}-2,3,6-trimethylphenyl acetate
• Disorat
• methypranol
• Metipranololum
• Metipranololum [INN-Latin]
• metipronalol
• OptiPranolol
• Trimepranol
• Turoptin
• 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-2,3,6-trimethyl-phenol 1-acetate
• Glauline
• Glausyn
• 4-[2-Hydroxy-3-[(1-methylethyl)amino]propoxy]-2,3,6-trimethylphenol 1-acetate
• X39AL81KEB
• BM-01.004
• Acetic acid 4-(2-hydroxy-3-isopropylamino-propoxy)-2,3,6-trimethyl-phenyl ester
• Tox21_111719
• SR-01000883679
• 4-[2-hydroxy-3-(propan-2-ylamino)propoxy]-2,3,6-trimethylphenyl acetate
• 22664-55-7
• AKOS015995599
• D02374
• BRN 2152010
• Phenol, 4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)-2,3,6-trimethyl-, (+-)-, 1-acetate
• MS-24496
• EX-A4499
• METIPRANOLOL [WHO-DD]
• 4-{2-hydroxy-3-[(propan-2-yl)amino]propoxy}-2,3,6-trimethylphenyl acetate
• 4-(2-Hydroxy-3-((1-methylethyl)-amino)propoxy)-2,3,6-trimethylphenol 1-acetate
• Metipranolol (USAN/INN)
• CAS-22664-55-7
• (+/-)-1-(4-HYDROXY-2,3,5-TRIMETHYLPHENOXY)-3-(ISOPROPYLAMINO)-2-PROPANOL 4-ACETATE
• GTPL7239
• SCHEMBL24324
• Phenol, 4-(2-hydroxy-3-((1-methylethyl)amino)propoxy)-2,3,6-trimethyl-, 1-acetate
• [4-[2-hydroxy-3-(propan-2-ylamino)propoxy]-2, 3, 6-trimethylphenyl] acetate
• VUFB-6453
• (+/-)-metipranolol
• BM01.004
• D,l-metipranolol
• (+-)-1-(4-Hydroxy-2,3,5-trimethylphenoxy)-3-(isopropylamino)-2-propanol 4-acetate
• EINECS 245-151-5
• Metipranolol [USAN:INN:BAN]
• DTXSID4046078
• HY-121567
• CS-0082752
• UNII-X39AL81KEB
• 1-(4-Hydroxy-2,3,5-trimethylphenoxy)-3-(isopropylamino)-2-propanol 4-acetate
• METIPRANOLOL [INN]
• VUAB-6453
• (RS)-4-(2-Hydroxy-3-isopropylaminopropoxy)-2,3,6-trimethylphenyl acetat
• METIPRANOLOL [VANDF]
• METIPRANOLOL [MART.]
• DB01214
• VUAB6453 (SPOFA)
• L001291
• Phenol, 4-[2-hydroxy-3-[(1-methylethyl)amino]propoxy]-2,3,6-trimethyl-, 1-acetate
• NCGC00159498-02
• BQIPXWYNLPYNHW-UHFFFAOYSA-N
• VUAB6453
• BM-01004
• METIPRANOLOL [MI]
• CHEBI:6897
• CHEMBL1291
• 4-(2-hydroxy-3-(isopropylamino)propoxy)-2,3,6-trimethylphenyl acetate
• (+-)-metipranolol
• 2-Propanol, 1-(4-hydroxy-2,3,5-trimethylphenoxy)-3-(isopropylamino)-, 4-acetate
• NS00004058
• EN300-18563025
• Q6593346
• DTXCID2026078
• 1-(2,3,5-trimethyl-4-acetoxyphenoxy)-3-isopropylamino-2-propanol
• C07915
• SR-01000883679-1
• PHENOL, 4-(2-HYDROXY-3-((1-METHYLETHYL)AMINO)PROPOXY)-2,3,6-TRIMETHYL-, (+/-)-, 1-ACETATE
• NCGC00159498-03
• METIPRANOLOL [USAN]
• DA-75513
• BRD-A99388803-001-01-5
• G12675
• SBI-0654196.0001
• Metipranolol

• MDL： MFCD00864567
• Inchi： 1S/C17H27NO4/c1-10(2)18-8-15(20)9-21-16-7-11(3)17(22-14(6)19)13(5)12(16)4/h7,10,15,18,20H,8-9H2,1-6H3
• InChI Key： BQIPXWYNLPYNHW-UHFFFAOYSA-N
• SMILES： O(C1C=C(C)C(=C(C)C=1C)OC(C)=O)CC(CNC(C)C)O

Computed Properties

• Exact Mass: 309.19400
• Monoisotopic Mass: 309.194
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 8
• Complexity: 348
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 67.8A^2

Experimental Properties

• Density: 1.068
• Melting Point: 105-107 ºC
• Boiling Point: 458.7ºC at 760mmHg
• Flash Point: 231.2ºC
• Refractive Index: 1.512
• PSA: 67.79000
• LogP: 2.66570

Metipranolol Security Information

• Hazardous Material transportation number：NONH for all modes of transport
• RTECS：UB6500000
• Toxicity：LD50 in mice (mg/kg): 31 i.v. (Bartsch)
• Storage Condition：2-8°C

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters Phenol esters
• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenol esters

Additional information on Metipranolol

Metipranolol (CAS No. 22664-55-7): A Comprehensive Overview in Modern Pharmaceutical Research

Metipranolol, a compound with the chemical identifier CAS No. 22664-55-7, is a significant molecule in the realm of pharmaceutical chemistry. This beta-blocker, primarily recognized for its non-selective beta-adrenergic receptor antagonist properties, has garnered considerable attention in recent years due to its multifaceted applications and the evolving understanding of its pharmacological mechanisms. The compound's unique structure and functional attributes make it a subject of intense interest among researchers exploring novel therapeutic strategies.

The pharmacological profile of Metipranolol is characterized by its ability to block both beta-1 and beta-2 adrenergic receptors, which is pivotal in managing various cardiovascular conditions. Unlike more selective beta-blockers, Metipranolol's non-selective nature allows it to exhibit a broader range of effects, making it particularly useful in scenarios where a comprehensive blockade of adrenergic pathways is desired. This characteristic has been exploited in the treatment of hypertension, angina pectoris, and certain arrhythmias.

Recent studies have delved into the molecular interactions of Metipranolol with its target receptors, providing insights into its binding kinetics and thermodynamics. Advanced computational techniques, such as molecular docking and dynamic simulations, have been employed to elucidate how Metipranolol interacts with beta-adrenergic receptors at the atomic level. These studies have not only reinforced the understanding of Metipranolol's mechanism of action but also highlighted potential modifications that could enhance its efficacy and reduce side effects.

In clinical settings, Metipranolol has been utilized as an adjunct therapy in patients with heart failure. Its ability to reduce myocardial oxygen demand while improving cardiac output has made it a valuable component in managing chronic heart conditions. Moreover, research indicates that Metipranolol may offer additional benefits beyond its primary cardiovascular effects, such as anti-inflammatory properties that could be relevant in conditions involving systemic inflammation.

The synthesis and purification of Metipranolol are areas where advancements in chemical methodologies have played a crucial role. Modern synthetic routes have enabled the production of high-purity Metipranolol, which is essential for rigorous preclinical and clinical evaluations. The development of efficient synthetic protocols has also facilitated the large-scale production needed for commercial pharmaceutical applications.

One of the most compelling aspects of Metipranolol research is its potential in neuroprotection. Emerging evidence suggests that beta-blockers, including Metipranolol, may have neuroprotective effects that could be beneficial in neurodegenerative diseases such as Alzheimer's and Parkinson's. Studies are ongoing to explore how Metipranolol interacts with neural pathways and whether it can mitigate neuroinflammation or oxidative stress—key pathological processes in these conditions.

The regulatory landscape for Metipranolol has evolved alongside advancements in pharmacological research. Regulatory agencies now require more comprehensive data on drug safety and efficacy before approving new formulations or indications. This has spurred innovation in non-clinical testing methods, including organ-on-a-chip technologies and artificial intelligence-driven drug screening platforms.

The future of Metipranolol research looks promising, with several ongoing clinical trials investigating its potential in diverse therapeutic areas. Innovations such as combination therapies involving Metipranolol with other drugs are being explored to maximize therapeutic benefits while minimizing adverse effects. Additionally, the development of novel delivery systems, such as nanoparticles or targeted drug release mechanisms, could enhance the bioavailability and targeted action of Metipranolol.

Environmental considerations also play a role in the sustainable production and application of Metipranolol. Researchers are increasingly focusing on green chemistry principles to develop eco-friendly synthetic methods that reduce waste and energy consumption without compromising on yield or purity.

In conclusion, Metipranolol (CAS No. 22664-55-7) remains a cornerstone compound in pharmaceutical research due to its versatile applications and ongoing discoveries. Its non-selective beta-blocking properties continue to be refined through advanced computational studies and innovative synthetic techniques. As research progresses, the therapeutic potential of Metipranolол will likely expand into new domains, reinforcing its significance in modern medicine.